Cas no 1149388-02-2 (Methyl 7-methyl-1-benzofuran-6-carboxylate)
1149388-02-2 structure
Product Name:Methyl 7-methyl-1-benzofuran-6-carboxylate
CAS No:1149388-02-2
MF:C11H10O3
MW:190.195303440094
CID:2147567
Update Time:2023-08-04
Methyl 7-methyl-1-benzofuran-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 7-methyl-1-benzofuran-6-carboxylate
- LWMCHLDGPDPPPH-UHFFFAOYSA-N
- Methyl 7-methyl-1-benzofuran-6-carboxylate
-
- Inchi: 1S/C11H10O3/c1-7-9(11(12)13-2)4-3-8-5-6-14-10(7)8/h3-6H,1-2H3
- InChI Key: LWMCHLDGPDPPPH-UHFFFAOYSA-N
- SMILES: O1C=CC2=CC=C(C(=O)OC)C(C)=C12
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 227
- Topological Polar Surface Area: 39.4
Methyl 7-methyl-1-benzofuran-6-carboxylate Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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